N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-cyano-2-fluorobenzamide

• Molecular Formula: C22H14FN3O2
• Molecular Weight: 371.4 g/mol
• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-cyano-2-fluorobenzamide
• InChI: InChI=1S/C22H14FN3O2/c1-13-6-8-15(22-26-18-4-2-3-5-20(18)28-22)11-19(13)25-21(27)16-9-7-14(12-24)10-17(16)23/h2-11H,1H3,(H,25,27)
• InChI Key: LLBXLRDWGXWMQN-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)NC(=O)C4=C(C=C(C=C4)C#N)F

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-cyano-2-fluorobenzamide is a chemical compound that has gained significant attention in scientific research for its potential use as a therapeutic agent. This compound belongs to the family of benzamide derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-cyano-2-fluorobenzamide involves the inhibition of tubulin polymerization. Tubulin is a protein that plays a crucial role in cell division and is a target for many anticancer drugs. The binding of this compound to the tubulin protein prevents its polymerization, which leads to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-cyano-2-fluorobenzamide has been shown to exhibit potent antiproliferative and anti-inflammatory activities. In addition, this compound has been reported to have a low toxicity profile and is well-tolerated in vivo. However, further studies are needed to determine the full range of biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-cyano-2-fluorobenzamide in lab experiments is its potent antiproliferative activity against various cancer cell lines. This makes it a promising candidate for further development as an anticancer agent. Another advantage is its low toxicity profile, which makes it suitable for in vivo studies.
One limitation of using this compound in lab experiments is the lack of information on its pharmacokinetics and pharmacodynamics. Further studies are needed to determine the optimal dosage and administration route for this compound. In addition, the mechanism of action of this compound needs to be further elucidated to fully understand its anticancer and anti-inflammatory activities.

Future Directions

There are several future directions for research on N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-cyano-2-fluorobenzamide. One direction is to investigate its potential as a therapeutic agent for various types of cancer, including breast, lung, colon, and prostate cancer. Another direction is to study its anti-inflammatory activity and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Furthermore, future studies could focus on the optimization of the synthesis method for this compound to improve its yield and purity. In addition, the pharmacokinetics and pharmacodynamics of this compound need to be further elucidated to determine its optimal dosage and administration route.
Conclusion:
N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-cyano-2-fluorobenzamide is a promising compound that exhibits potent antiproliferative and anti-inflammatory activities. Its mechanism of action involves the inhibition of tubulin polymerization, which leads to cell cycle arrest and apoptosis. Although further studies are needed to fully understand the biochemical and physiological effects of this compound, it has the potential to be developed as a therapeutic agent for various types of cancer and inflammatory diseases.

Synthesis Methods

The synthesis of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-cyano-2-fluorobenzamide has been reported in the literature. The method involves the reaction of 4-cyano-2-fluorobenzoic acid with 2-amino-5-(1,3-benzoxazol-2-yl)toluene in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions for several hours. The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-cyano-2-fluorobenzamide has been investigated for its potential use in various scientific research applications. One of the major areas of interest is its anticancer activity. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast, lung, colon, and prostate cancer cells. The mechanism of action of this compound involves the inhibition of tubulin polymerization, which leads to cell cycle arrest and apoptosis.
Another area of research is the potential use of N-[5-(1,3-benzoxazol-2-yl)-2-methylphenyl]-4-cyano-2-fluorobenzamide as an anti-inflammatory agent. Studies have shown that this compound exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.